![molecular formula C14H12Cl2N2O2 B8515268 N-{4-[(3,6-Dichloropyridin-2-yl)methoxy]phenyl}acetamide CAS No. 58803-98-8](/img/structure/B8515268.png)
N-{4-[(3,6-Dichloropyridin-2-yl)methoxy]phenyl}acetamide
Cat. No. B8515268
M. Wt: 311.2 g/mol
InChI Key: QUYHGQMCAVOTTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03931200
Procedure details
N-(4-((3,6-Dichloro-2-pyridinyl)methoxy)phenyl)-acetamide (30.27 grams; 0.097 mole) was mixed with a 270 ml. solution of boron trifluoride-methanol (1 gram per 10 ml.) and the resulting reaction mixture refluxed for a period of 4 1/2 hours. The reaction mixture was then diluted and cooled with ice water to a temperature of between about 0° to about 10°C. Concentrated ammonium hydroxide was added until the reaction mixture was basic. The reaction mixture was then extracted with portions of methylene chloride, the extracts combined and the solvent removed by evaporation. The residue thus obtained was extracted with five 500 ml. portions of hexane. The crystalline material which precipitated from the hexane mixture upon cooling was recovered by filtration. As a result of these operations, the desired 4-((3,6-dichloro-2-pyridinyl)-methoxy)benzenamine compound was recovered as a light yellow crystalline solid having a melting point of 74°-75°C.
Quantity
30.27 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[C:3]([CH2:9][O:10][C:11]2[CH:16]=[CH:15][C:14](NC(=O)C)=[CH:13][CH:12]=2)=[N:4][C:5]([Cl:8])=[CH:6][CH:7]=1.[OH-].[NH4+:22]>B(F)(F)F.CO>[Cl:1][C:2]1[C:3]([CH2:9][O:10][C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=2[NH2:22])=[N:4][C:5]([Cl:8])=[CH:6][CH:7]=1 |f:1.2,3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
30.27 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C(=NC(=CC1)Cl)COC1=CC=C(C=C1)NC(C)=O
|
Step Two
[Compound]
|
Name
|
ice water
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[NH4+]
|
Step Four
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
B(F)(F)F.CO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
refluxed for a period of 4 1/2 hours
|
|
Duration
|
0.5 h
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The reaction mixture was then diluted
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The reaction mixture was then extracted with portions of methylene chloride
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent removed by evaporation
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue thus obtained
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
was extracted with five 500 ml
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crystalline material which precipitated from the hexane mixture
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
upon cooling
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was recovered by filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
As a result of these operations
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the desired 4-((3,6-dichloro-2-pyridinyl)-methoxy)benzenamine compound was recovered as a light yellow crystalline solid
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
ClC=1C(=NC(=CC1)Cl)COC1=C(C=CC=C1)N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
